3-phenyl-2-[(3,4,5-trimethoxybenzoyl)amino]acrylic acid

• IUPAC Name: (E)-3-phenyl-2-[(3,4,5-trimethoxybenzoyl)amino]prop-2-enoic acid
• InChI: InChI=1S/C19H19NO6/c1-24-15-10-13(11-16(25-2)17(15)26-3)18(21)20-14(19(22)23)9-12-7-5-4-6-8-12/h4-11H,1-3H3,(H,20,21)(H,22,23)/b14-9+
• InChI Key: PVKXMGUXMCAGJM-NTEUORMPSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(=CC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)O
• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves cyclization reactions and palladium-catalyzed processes. For example, 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives are synthesized through cyclization of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide, highlighting the complexity and versatility of synthesis routes for compounds with similar structures (Jin et al., 2006). Furthermore, the use of 2-(cyanomethyl)phenyl esters with Pd(OAc)2 catalysis presents a novel route to 3-acyl-2-aminobenzofuran derivatives, showcasing the diverse synthetic strategies applicable to such molecules (Murai et al., 2009).

Molecular Structure Analysis

The molecular structure of related compounds is often confirmed using various spectroscopic techniques such as IR, NMR, and sometimes X-ray crystallography. For instance, the structure of 3i, a compound within the same family, was elucidated using X-ray crystallographic data (Jin et al., 2006). These techniques provide detailed insights into the molecular geometry, bonding patterns, and electronic structure of such complex molecules.

Chemical Reactions and Properties

Compounds within this family can participate in a variety of chemical reactions, often leading to the formation of heterocycles or other complex structures. For instance, Claisen ortho ester rearrangements have been utilized to prepare 2-substituted acrylates and α-methylene-γ-butyrolactones, demonstrating the reactivity and versatility of these compounds in synthetic chemistry (Raucher et al., 1979).